N-(2-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H16FN3O2/c1-2-5-11-8-15(21)19(10-17-11)9-14(20)18-13-7-4-3-6-12(13)16/h3-4,6-8,10H,2,5,9H2,1H3,(H,18,20)
• InChI Key: PGMSNXDLITXBTD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

N-(2-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, also known as FPOP, is a chemical compound that has received attention in the scientific community due to its potential applications in the field of biochemistry and drug discovery. FPOP is a small molecule that can be synthesized in the laboratory and has been shown to have a high affinity for proteins, making it a useful tool for studying protein structure and function.

Scientific Research Applications

Photoreactions and Stability

Flutamide, a related compound, undergoes different photoreactions in acetonitrile and 2-propanol solvents, which is significant for understanding the stability and photodegradation pathways of similar compounds. This knowledge is essential for developing more stable drugs and materials that may include N-(2-fluorophenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide or its analogs (Watanabe, Fukuyoshi, & Oda, 2015).

Anti-Cancer Activity

Novel fluoro-substituted compounds have shown potential in anti-cancer applications. A study on 6-fluorobenzo[b]pyran-4-one derivatives demonstrated anticancer activity against lung, breast, and CNS cancer cell lines, indicating that fluoro-substitution can enhance the efficacy of therapeutic agents (Hammam et al., 2005).

Metabolic Stability

Research into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, including fluoro-substituted compounds, highlights the importance of chemical modifications to improve metabolic stability, a key factor in drug development (Stec et al., 2011).

Radioligand Development

Fluoro-substituted pyridopyrimidin-4-one derivatives have been explored as radioligands for biological imaging, demonstrating their potential in in vitro and in vivo studies for monitoring receptor occupancy and aiding in drug development and diagnostic processes (Koga et al., 2016).

Selective Fluorinating Agents

The development and application of perfluoro-N-fluoro-N-(4-pyridyl)acetamide as a site-selective electrophilic fluorinating agent illustrate the role of fluoro-substituted compounds in organic synthesis, offering a method for introducing fluorine atoms into target molecules under mild conditions (Banks, Besheesh, & Tsiliopoulos, 1996).